FAM tetrazine, 5-isomer
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Overview
Description
Tetrazine (methyltetrazine) derivative of fluorescein, pure 5-isomer. Tetrazines are reactive heterodiene components for [4+2] inverse electron demand Diels-Alder reaction (ied-DA) with strained cycloalkenes (trans-cyclooctenes, cyclopropenes). This reaction is also called TCO (tetrazine-cyclooctene) ligation. The reaction is among the fastest bioconjugation reactions
Scientific Research Applications
Bio-Orthogonal Chemistry and Protein Encapsulation
FAM tetrazine, a bio-orthogonal cross-linking agent, shows promising applications in in-situ protein encapsulation and sustained release. The bio-orthogonal nature of tetrazine-modified hyaluronic acid and norbornene-modified polyethylene glycol enables efficient encapsulation of proteins without physical or chemical alterations, retaining their antigen-binding capacity. This approach paves the way for advanced protein delivery systems with sustained release capabilities (Famili & Rajagopal, 2017).
Synthesis and Application in Bioorthogonal Couplings
Tetrazines, including FAM tetrazine, demonstrate significant utility in bioorthogonal couplings and conjugations. Lewis acid transition metal catalysts enable the direct synthesis of 1,2,4,5-tetrazines from nitriles, broadening the scope of their applications, especially in bioorthogonal conjugations. This advancement makes tetrazines more accessible for various scientific applications, including intracellular small molecule imaging and nanoparticle-based diagnostics (Yang et al., 2012).
Tetrazine-Triggered Bioorthogonal Elimination
Exploring the tetrazine/trans-cyclooctene click-to-release reaction, researchers have enhanced and accelerated the release mechanism, overcoming challenges like partial release and limited understanding. This discovery opens new doors for probe activation and therapeutic delivery, significantly improving the efficiency of bioorthogonal chemistry in vivo (Carlson, Mikula, & Weissleder, 2018).
Radiolabeling and Imaging
FAM tetrazine derivatives have been developed for optimal radiochemistry and pharmacokinetics in bioorthogonal chemistry applications. A specific (18)F-labeled tetrazine derivative demonstrates fast reaction kinetics and favorable pharmacokinetics for in vivo pretargeted PET imaging. This development indicates the potential of tetrazine derivatives in advancing medical imaging technologies (Keinänen et al., 2016).
Optimization for Biological Experiments
Tetrazines have been optimized for use in biological experiments. Through the synthesis and characterization of various conjugatable tetrazines, compounds have been identified that exhibit varying degrees of stability and reactivity. This optimization enables diverse bioorthogonal applications, including pretargeted cancer cell labeling studies, thereby confirming the utility of tetrazines as bioorthogonal moieties (Karver, Weissleder, & Hilderbrand, 2011).
properties
Molecular Formula |
C31H21N5O6 |
---|---|
Molecular Weight |
559.54 |
IUPAC Name |
3',6'-dihydroxy-N-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)benzyl)-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthene]-5-carboxamide |
InChI |
InChI=1S/C31H21N5O6/c1-16-33-35-28(36-34-16)18-4-2-17(3-5-18)15-32-29(39)19-6-9-23-22(12-19)30(40)42-31(23)24-10-7-20(37)13-26(24)41-27-14-21(38)8-11-25(27)31/h2-14,37-38H,15H2,1H3,(H,32,39) |
InChI Key |
VWBVWYWGTPSCBT-UHFFFAOYSA-N |
SMILES |
OC1=CC=C2C(OC(C=C(O)C=C3)=C3C24C5=CC=C(C(NCC6=CC=C(C7=NN=C(C)N=N7)C=C6)=O)C=C5C(O4)=O)=C1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FAM tetrazine, 5-isomer |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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